Cas no 16499-65-3 (4-Chloro-7-(trifluoromethyl)quinazoline)

4-Chloro-7-(trifluoromethyl)quinazoline is a versatile quinazoline derivative widely used in pharmaceutical and agrochemical research. Its key structural features—a reactive chloro substituent at the 4-position and a trifluoromethyl group at the 7-position—make it a valuable intermediate for synthesizing biologically active compounds. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro group facilitates further functionalization via nucleophilic substitution. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its ability to modulate electronic and steric properties. Its high purity and consistent performance ensure reliability in synthetic applications.
4-Chloro-7-(trifluoromethyl)quinazoline structure
16499-65-3 structure
Product Name:4-Chloro-7-(trifluoromethyl)quinazoline
CAS No:16499-65-3
MF:C9H4ClF3N2
MW:232.589671134949
MDL:MFCD09837196
CID:824976
PubChem ID:12806742
Update Time:2025-10-22

4-Chloro-7-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-(trifluoromethyl)quinazoline
    • 4-chloro-7-(trifluoromethoxy)quinazoline
    • 4-Chlor-7-trifluormethyl-chinazolin
    • 4-chloro-7-trifluoromethylquinazoline
    • AKOS A0602-0830
    • Quinazoline, 4-chloro-7-(trifluoroMethyl)-
    • IJNDITTYYNJLPT-UHFFFAOYSA-N
    • CC0229
    • AB53375
    • RP28037
    • RP28034
    • AB0022678
    • W3593
    • ST24029038
    • SCHEMBL857761
    • Z1509575426
    • GS-4326
    • CS-0018957
    • MFCD09837196
    • DTXSID80510314
    • EN300-1301268
    • 16499-65-3
    • DB-064565
    • AKOS000320242
    • J-515125
    • MDL： MFCD09837196
    • Inchi： 1S/C9H4ClF3N2/c10-8-6-2-1-5(9(11,12)13)3-7(6)14-4-15-8/h1-4H
    • InChI Key： IJNDITTYYNJLPT-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC(C(F)(F)F)=CC2=NC=N1

Computed Properties

  • Exact Mass: 232.00200
  • Monoisotopic Mass: 232.0015103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 3.4

Experimental Properties

  • Boiling Point: 285.8°C at 760 mmHg
  • PSA: 25.78000
  • LogP: 3.30200

4-Chloro-7-(trifluoromethyl)quinazoline Security Information

4-Chloro-7-(trifluoromethyl)quinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7-(trifluoromethyl)quinazoline Pricemore >>

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4-Chloro-7-(trifluoromethyl)quinazoline Production Method

4-Chloro-7-(trifluoromethyl)quinazoline Related Literature

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